Cas no 2034375-67-0 (4-[(2,6-difluorobenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide)

• Product name: 4-[(2,6-difluorobenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide
• CAS No: 2034375-67-0
• MF: C₁₄H₂₁F₂N₃O₄S₂
• MW: 397.461047887802
• CID: 5333856
• PubChem ID: 122161852

4-[(2,6-difluorobenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F6539-2338
• 4-((2,6-difluorophenylsulfonamido)methyl)-N,N-dimethylpiperidine-1-sulfonamide
• AKOS032460932
• 4-[(2,6-difluorobenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide
• 2034375-67-0
• 4-[[[(2,6-Difluorophenyl)sulfonyl]amino]methyl]-N,N-dimethyl-1-piperidinesulfonamide

• Inchi： 1S/C14H21F2N3O4S2/c1-18(2)25(22,23)19-8-6-11(7-9-19)10-17-24(20,21)14-12(15)4-3-5-13(14)16/h3-5,11,17H,6-10H2,1-2H3
• InChI Key： NZHPSQYCDKKYDZ-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)CCC(CNS(C2=C(F)C=CC=C2F)(=O)=O)CC1

Computed Properties

• Exact Mass: 397.09415483g/mol
• Monoisotopic Mass: 397.09415483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 525.2±60.0 °C(Predicted)
• pka: 10.49±0.40(Predicted)

Additional information on 4-[(2,6-difluorobenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide

4-[(2,6-Difluorobenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide: A Comprehensive Overview

The compound 4-[(2,6-difluorobenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 2034375-67-0) is a highly specialized chemical entity with significant potential in various fields, including pharmaceuticals and advanced materials science. This compound has garnered attention due to its unique structural features and promising applications. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization.

Chemical Structure and Properties

The molecular structure of 4-[(2,6-difluorobenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide is characterized by a piperidine ring substituted with a sulfonamide group at the 1-position and a (2,6-difluorobenzenesulfonamido)methyl group at the 4-position. The presence of the piperidine ring imparts flexibility and stability to the molecule, while the sulfonamide groups contribute to its solubility and bioavailability. The fluorine atoms at the 2 and 6 positions of the benzene ring enhance the compound's electronic properties, making it suitable for various chemical reactions.

Recent studies have highlighted the importance of such sulfonamide-containing compounds in drug design. For instance, researchers have demonstrated that sulfonamides can act as effective inhibitors of certain enzymes, making them valuable in the development of new therapeutic agents. The 4-[(2,6-difluorobenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide compound has shown potential in inhibiting kinase enzymes, which are critical targets in cancer therapy.

Synthesis and Characterization

The synthesis of 4-[(2,6-difluorobenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. The key steps include the preparation of intermediates such as 2,6-difluorobenzenesulfonyl chloride and subsequent coupling reactions to form the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and structural integrity of the compound.

Recent advancements in green chemistry have led to more efficient and environmentally friendly synthesis methods for this compound. For example, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while reducing energy consumption. These developments underscore the commitment to sustainable practices in chemical manufacturing.

Applications in Pharmaceutical Research

The 4-[(2,6-difluorobenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide compound has emerged as a promising candidate in pharmaceutical research due to its unique pharmacokinetic properties. Preclinical studies have demonstrated that it exhibits excellent bioavailability and minimal toxicity in animal models. These attributes make it an ideal candidate for further investigation in clinical trials.

In addition to its potential as an anticancer agent, this compound has also shown promise in treating inflammatory diseases. Its ability to modulate immune responses makes it a valuable tool in immunotherapy research. Recent studies have explored its effects on cytokine production and its potential role in autoimmune disorders such as rheumatoid arthritis.

Future Prospects and Research Directions

The future of 4-[(2,6-difluorobenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide lies in its continued exploration as a therapeutic agent and its application in advanced materials science. Researchers are currently investigating its potential as a building block for constructing more complex molecular architectures with tailored properties.

Moreover, there is growing interest in leveraging this compound for applications beyond pharmaceuticals. For instance, its ability to form stable amide bonds makes it a candidate for use in polymer chemistry and materials science. The development of novel materials based on this compound could pave the way for innovations in electronics and biotechnology.

In conclusion, 4-[(2,6-difluorobenzenesulfonamido)methyl]-N,N-dimethyl-piperidine-1-sulfonamide (CAS No. 2034375-67-0) is a versatile compound with immense potential across multiple disciplines. Its unique chemical structure, combined with advancements in synthesis techniques and application research, positions it as a key player in future scientific endeavors.